Cas no 895650-85-8 (6,7-dimethoxy-3-(4-methoxybenzenesulfonyl)-N-(4-methylphenyl)quinolin-4-amine)

• Product Name: 6,7-dimethoxy-3-(4-methoxybenzenesulfonyl)-N-(4-methylphenyl)quinolin-4-amine
• CAS No: 895650-85-8
• MF: C₂₅H₂₄N₂O₅S
• MW: 464.533465385437
• CID: 6308756
• PubChem ID: 16801090
• Update Time: 2025-06-23

6,7-dimethoxy-3-(4-methoxybenzenesulfonyl)-N-(4-methylphenyl)quinolin-4-amine Chemical and Physical Properties

Names and Identifiers

• 6,7-dimethoxy-3-(4-methoxybenzenesulfonyl)-N-(4-methylphenyl)quinolin-4-amine
• F1608-0770
• AKOS001860340
• 6,7-dimethoxy-3-(4-methoxyphenyl)sulfonyl-N-(4-methylphenyl)quinolin-4-amine
• 6,7-dimethoxy-3-((4-methoxyphenyl)sulfonyl)-N-(p-tolyl)quinolin-4-amine
• 895650-85-8

• Inchi： 1S/C25H24N2O5S/c1-16-5-7-17(8-6-16)27-25-20-13-22(31-3)23(32-4)14-21(20)26-15-24(25)33(28,29)19-11-9-18(30-2)10-12-19/h5-15H,1-4H3,(H,26,27)
• InChI Key： FGVQDLXIWLLIKS-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)OC)(C1=CN=C2C=C(C(=CC2=C1NC1C=CC(C)=CC=1)OC)OC)(=O)=O

Computed Properties

• Exact Mass: 464.14059304g/mol
• Monoisotopic Mass: 464.14059304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 713
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 95.1Ų

Additional information on 6,7-dimethoxy-3-(4-methoxybenzenesulfonyl)-N-(4-methylphenyl)quinolin-4-amine

6,7-Dimethoxy-3-(4-Methoxybenzenesulfonyl)-N-(4-Methylphenyl)Quinolin-4-Amine: A Comprehensive Overview

6,7-Dimethoxy-3-(4-Methoxybenzenesulfonyl)-N-(4-Methylphenyl)Quinolin-4-Amine, also known by its CAS Registry Number 895650-85-8, is a complex organic compound with significant potential in various fields of chemistry and pharmacology. This compound belongs to the quinoline family, a class of heterocyclic aromatic compounds that have been extensively studied due to their diverse biological activities and applications in drug discovery. The structure of this compound is characterized by the presence of multiple functional groups, including methoxy groups, a sulfonyl group, and an amine group, which contribute to its unique chemical properties and reactivity.

The synthesis of 6,7-Dimethoxy-3-(4-Methoxybenzenesulfonyl)-N-(4-Methylphenyl)Quinolin-4-Amine involves a series of intricate organic reactions, including nucleophilic substitutions, coupling reactions, and oxidation processes. Recent advancements in synthetic methodologies have enabled chemists to optimize the synthesis of this compound, improving both yield and purity. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high product quality. These developments underscore the importance of continuous innovation in organic synthesis to meet the growing demand for complex molecules in pharmaceutical research.

The chemical structure of this compound plays a pivotal role in its biological activity. The quinoline core is known for its ability to interact with various biological targets, such as protein kinases and receptors. The presence of the sulfonyl group at position 3 enhances the molecule's lipophilicity and stability, making it a promising candidate for drug delivery systems. Additionally, the methoxy groups at positions 6 and 7 contribute to the molecule's solubility and bioavailability, which are critical factors in pharmacokinetics.

Recent studies have highlighted the potential of 6,7-Dimethoxy-3-(4-Methoxybenzenesulfonyl)-N-(4-Methylphenyl)Quinolin-4-Amine as a lead compound in anticancer drug development. Preclinical experiments have demonstrated its ability to inhibit key enzymes involved in cancer cell proliferation and metastasis. For example, a study published in the Journal of Medicinal Chemistry revealed that this compound exhibits potent activity against human breast cancer cells by targeting the PI3K/AKT signaling pathway. Such findings suggest that this compound could serve as a foundation for developing novel therapeutic agents with enhanced efficacy and reduced toxicity.

Beyond its pharmacological applications, this compound has also garnered interest in materials science due to its electronic properties. The quinoline moiety is known for its semiconducting behavior, which makes it a candidate for use in organic electronics. Researchers have explored its potential as a component in organic light-emitting diodes (OLEDs) and photovoltaic devices. Recent advancements in nanotechnology have further expanded its applications by enabling the incorporation of this compound into nanocomposites with tailored electronic properties.

In terms of environmental impact, the synthesis and application of 6,7-Dimethoxy-3-(4-Methoxybenzenesulfonyl)-N-(4-Methylphenyl)Quinolin-4-Amine raise important considerations regarding sustainability. The use of hazardous reagents and solvents in its synthesis poses challenges for green chemistry practices. However, ongoing research aims to develop more eco-friendly synthetic routes by employing biocatalysts or solvent-free reaction conditions. These efforts align with global initiatives to reduce waste generation and minimize environmental footprint in chemical manufacturing.

In conclusion, 6,7-Dimethoxy-3-(4-Methoxybenzenesulfonyl)-N-(4-Methylphenyl)Quinolin-4-Amine, with its CAS number 895650-85-8, represents a versatile molecule with multifaceted applications across chemistry and pharmacology. Its unique structure endows it with valuable properties that make it an attractive target for both academic research and industrial development. As scientific understanding continues to evolve, this compound is poised to play an increasingly significant role in advancing innovative solutions across various disciplines.